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Compound of Interest

Compound Name: 2,4-Dibromothiazole

Cat. No.: B2762289

This document provides a comprehensive overview of the safety, handling, and toxicological
information for 2,4-Dibromothiazole (CAS No. 4175-77-3), intended for researchers,
scientists, and professionals in drug development. It consolidates data from various safety data
sheets and chemical suppliers to ensure safe laboratory practices.

Introduction and Applications

2,4-Dibromothiazole is a halogenated heterocyclic compound widely utilized as a key
intermediate and building block in organic synthesis.[1] Its reactive bromine atoms make it a
versatile substrate for cross-coupling reactions, such as Suzuki and Stille couplings, enabling
the construction of more complex molecular architectures.[1] Key applications include the
synthesis of fungicides and herbicides in the agrochemical industry and the development of
biologically active molecules in pharmaceutical research.[2][3][4] Notably, it is used in the
preparation of 2,4-disubstituted thiazole derivatives with properties such as survival motor
neuron (SMN) protein modulation and has been investigated as a nicotinic acetylcholine
receptor (nAAChR) antagonist.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2,4-Dibromothiazole are
summarized below. The compound is typically a solid at room temperature, appearing as an
off-white or white crystalline powder.
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Property Value Source(s)

CAS Number 4175-77-3

Molecular Formula CsHBrz2NS

Molecular Weight 242.92 g/mol

Appearance Off-white tc.> white crystalline
powder/solid

Melting Point 80-84 °C

Boiling Point 242.8 °C @ 760 mmHg

Density 2.324 g/cm3

Flash Point 100.6 °C

LogP (n-octanol/water) 2.237 - 2.668

Water Solubility

Insoluble / No data available

Hazard Identification and Classification

2,4-Dibromothiazole is classified as a hazardous substance. The signal word "Danger" is

used on safety data sheets. It is harmful if swallowed, causes skin irritation, may cause

respiratory irritation, and poses a risk of serious eye damage.

GHS Hazard Classification:

Classification Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

) o H318: Causes serious eye
Serious Eye Damage/Irritation Category 1
damage
. H335: May cause respiratory

STOT - Single Exposure Category 3

irritation
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Source(s):

NFPA 704 Rating:

Category Rating Description

Intense or continued but not

chronic exposure could cause
Health (Blue) 2 . L

temporary incapacitation or

possible residual injury.

Materials that require
N considerable preheating before
Flammability (Red) 1 o )
ignition and combustion can

OocCcur.

Normally stable, even under
Instability (Yellow) 0 fire exposure conditions, and is

not reactive with water.

Source(s):

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize risk. This includes the use of engineering
controls, appropriate personal protective equipment (PPE), and adherence to established
laboratory procedures.

Engineering Controls & PPE:

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust
or fumes.

o Wear appropriate personal protective equipment (PPE):
o Eye Protection: Chemical safety goggles and/or a face shield.

o Hand Protection: Impervious chemical-resistant gloves.
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o Respiratory Protection: For operations generating dust, a NIOSH/MSHA or European
Standard EN 149 approved respirator (e.g., N95 dust mask) is recommended.

o Skin and Body Protection: A lab coat and appropriate protective clothing to prevent skin
exposure.

Handling and Hygiene:

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the work area.

Wash hands and any exposed skin thoroughly after handling.

Storage Conditions:

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep containers tightly sealed to protect from moisture and light.

Store locked up.

Some suppliers recommend specific storage temperatures, such as 0-8 °C or -20°C.

Incompatible Materials: Strong oxidizing agents.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2762289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Preparation

Receive Chemical

Verify SDS Information

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Chemical Fume Hood)

Handle Compound

(Weighing, Transfer)

:

Avoid Dust/Aerosol
Generation

Store Securely
(Cool, Dry, Sealed)

Post-Handling

Clean Work Area
& Decontaminate Equipment

Dispose of Waste
(Per Regulations)

Wash Hands Thoroughly

Click to download full resolution via product page

A logical workflow for the safe handling of 2,4-Dibromothiazole.

Emergency and First Aid Procedures

In case of accidental exposure, follow these first aid measures immediately.
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Exposure Route

First Aid Protocol

Source(s)

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Immediately call a POISON
CENTER or doctor.

Skin Contact

Take off contaminated clothing.

Wash skin with plenty of water
and soap. If skin irritation
occurs, get medical

advice/attention.

Remove person to fresh air

and keep comfortable for

Inhalation breathing. Call a POISON
CENTER or doctor if you feel
unwell.

Rinse mouth. Call a POISON

Ingestion CENTER or doctor if you feel

unwell.

Accidental Release Measures: For spills, evacuate personnel to a safe area. Wear appropriate

PPE, including respiratory protection. Avoid generating dust. Sweep up the material, place it in

a suitable, sealed container for disposal, and clean the spill area thoroughly. Do not let the

product enter drains.

Toxicological and Reactivity Data

Toxicological Information:

» Acute Toxicity: While specific LD50 data is not available in the provided sources, the

compound is classified as "Harmful if swallowed" (Acute Toxicity, Oral, Category 4). The

toxicological properties have not been fully investigated.
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Skin and Eye Irritation: Causes skin irritation and serious eye damage.

Respiratory Sensitization: May cause respiratory irritation.

Carcinogenicity: Not listed as a probable, possible, or confirmed human carcinogen by IARC.

Germ Cell Mutagenicity: No data available.

Reactivity and Stability:

o Reactivity: No specific reactivity data is available.

o Chemical Stability: Stable under recommended storage conditions.
» Hazardous Reactions: Hazardous polymerization does not occur.

» Conditions to Avoid: Incompatible materials, dust formation, and exposure to light and
moisture.

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products can form, including carbon oxides (CO, COz2), nitrogen oxides (NOx), sulfur oxides,
and hydrogen bromide gas.

Biological Activity and Experimental Considerations

Beyond its role as a synthetic intermediate, 2,4-Dibromothiazole has been identified as a
nicotinic acetylcholine receptor (nAChR) antagonist. This mechanism involves the selective
blockage of acetylcholine binding to the receptor, thereby inhibiting ion channel opening and
subsequent cellular depolarization. This antagonistic activity has been linked to potential
therapeutic effects, such as the inhibition of inflammatory mediators in the context of
inflammatory bowel disease.
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Proposed mechanism of 2,4-Dibromothiazole as an nAChR antagonist.
Experimental Protocol Example: Synthesis

While not a safety experiment, understanding the synthesis illustrates the compound's
reactivity. A general procedure for synthesizing 2,4-dibromothiazoles involves heating a 2,4-
thiazolidinedione with phosphorus tribromide (PBrs3) at 130°C. The workup protocol includes
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cooling the reaction, diluting it with ice water, neutralizing with sodium carbonate, and
extracting the product with a solvent like dichloromethane. Purification is typically achieved via
column chromatography. This process involves corrosive reagents and high temperatures,
underscoring the need for stringent safety controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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